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Compound of Interest

Compound Name: Fluorine perchlorate

CAS No.: 10049-03-3

Cat. No.: B12752894

Get Quote

DISCLAIMER: CRITICAL SAFETY WARNING

Fluorine perchlorate (FOClO₃) is an exceptionally unstable and dangerously explosive

compound.[1][2] It is highly sensitive to the slightest provocation, including contact with rough

surfaces, dust, grease, and organic compounds, and can detonate spontaneously.[1][2] The

information provided herein is for educational and safety awareness purposes only and is

intended for experienced researchers in controlled laboratory environments with specialized

equipment for handling energetic materials. Under no circumstances should any attempt be

made to synthesize, handle, or stabilize fluorine perchlorate without extensive expertise,

appropriate safety infrastructure, and a thorough understanding of the associated risks. This

guide does not provide methods for the stabilization of fluorine perchlorate but rather aims to

highlight its dangers and outline general safety principles for handling highly energetic

materials.

Frequently Asked Questions (FAQs)
Q1: What is fluorine perchlorate?
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A1: Fluorine perchlorate, also known as perchloryl hypofluorite, is a chemical compound with

the formula FClO₄.[1] It is an extremely unstable gas with a pungent odor that can explode

spontaneously.[1][2] Due to the highly sensitive O-F single bond and the chlorine atom in the

+7 oxidation state, it is one of the most reactive and unpredictable covalent perchlorates

known.[1]

Q2: What are the primary hazards associated with fluorine perchlorate?

A2: The primary hazard is its extreme instability, leading to a high risk of violent explosion.[2] It

is sensitive to reducing agents, organic materials, and physical shock.[1][2] Accidental

synthesis can occur if precursors are mixed carelessly.[1] Additionally, it is a strong oxidant and

is toxic, attacking the lungs even in small traces.[2]

Q3: What are the known physical properties of fluorine perchlorate?

A3: Fluorine perchlorate is a colorless gas.[2] Its physical properties are summarized in the

table below. It is critical to note that attempting to verify these properties, such as the melting or

boiling point, can trigger an explosion.[2]

Q4: Is it possible to stabilize fluorine perchlorate for experimental use?

A4: Due to its inherent molecular instability, there are no widely recognized or safe methods for

stabilizing fluorine perchlorate, especially for general laboratory use. The compound is known

to be dangerously and unpredictably reactive.[1] Any research involving this compound should

be approached with extreme caution and be focused on small-scale, remote-handling

scenarios.

Troubleshooting Safety Incidents
This section addresses potential safety incidents that may occur when working with highly

energetic materials.

Q1: What should I do in case of a suspected accidental synthesis of fluorine perchlorate?

A1: If you suspect the accidental formation of fluorine perchlorate, the immediate priority is

personnel safety.
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Evacuate the Area: Immediately and calmly evacuate all personnel from the laboratory.

Alert Safety Personnel: Notify your institution's environmental health and safety (EHS)

department and emergency response team.

Do Not Attempt to Neutralize: Make no attempt to handle, move, or neutralize the material.

Any disturbance could trigger a detonation.

Provide Information: From a safe distance, provide as much information as possible to the

emergency response team, including the suspected reactants and reaction conditions.

Q2: How should I handle a spill of a potentially explosive compound?

A2: Spills of energetic materials are extremely dangerous.

Do Not Touch: Do not attempt to clean up the spill with conventional methods or materials,

as friction or reaction with cleaning agents could cause an explosion.

Evacuate and Isolate: Evacuate the immediate area and prevent unauthorized entry.

Contact Experts: Immediately contact your designated EHS or hazardous materials team.

Only personnel with specialized training and equipment should manage the cleanup of

energetic materials.

General Principles for Handling Highly Energetic
Materials at Low Temperatures
While specific protocols for fluorine perchlorate are not provided due to extreme danger, the

following are general principles for handling energetic materials at cryogenic temperatures.

Remote Operations: Whenever possible, conduct experiments using remote handling

equipment behind blast shields.

Small Scale: Only work with the smallest possible quantities of material.

Material Compatibility: Ensure all materials that could potentially come into contact with the

energetic substance (e.g., spatulas, glassware, tubing) are compatible and will not act as a
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catalyst for decomposition. Avoid rough surfaces.[2]

Controlled Environment: Use a dedicated, inert atmosphere glovebox or a specialized fume

hood designed for explosive materials.

Thermal Control: Low temperatures can reduce the vapor pressure and decomposition

kinetics of some energetic materials. However, phase changes during freezing or melting

can be particularly hazardous points for compounds like fluorine perchlorate.[2] Ensure

that cooling and warming procedures are slow, controlled, and monitored remotely.

Personal Protective Equipment (PPE): Standard PPE is insufficient. Full-body protection,

including blast shields, face shields, and appropriate gloves, is mandatory. All PPE should be

selected in consultation with safety professionals.

Data Presentation
Table 1: Hazardous Properties of Fluorine Perchlorate

Property Value Source

Chemical Formula FClO₄ [1]

Appearance Colorless gas [2]

Melting Point -167.3 °C [1][2]

Boiling Point -16 °C [1][2]

Primary Hazards
Highly explosive, strong

oxidant, toxic
[1][2][3]

Decomposition

Explodes spontaneously; can

be initiated by reducing

agents, dust, grease, rough

surfaces, melting, or distilling.

[1][2]

Mandatory Visualization
Below is a generalized workflow for assessing the risks of handling a potentially energetic

compound.
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Risk Assessment Workflow for Energetic Compounds
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Caption: Risk assessment workflow for energetic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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